2-amino-1-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-7,7-dimethyl-3-(4-methylbenzoyl)-6,8-dihydro-4H-quinolin-5-one
2-amino-1-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-7,7-dimethyl-3-(4-methylbenzoyl)-6,8-dihydro-4H-quinolin-5-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0922879
InChI:
InChI=1S/C33H33ClN2O4/c1-19-6-8-20(9-7-19)31(38)30-28(24-16-23(39-4)14-15-27(24)40-5)29-25(17-33(2,3)18-26(29)37)36(32(30)35)22-12-10-21(34)11-13-22/h6-16,28H,17-18,35H2,1-5H3
SMILES:
CC1=CC=C(C=C1)C(=O)C2=C(N(C3=C(C2C4=C(C=CC(=C4)OC)OC)C(=O)CC(C3)(C)C)C5=CC=C(C=C5)Cl)N
Molecular Formula:
C33H33ClN2O4
Molecular Weight:
557.1 g/mol
2-amino-1-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-7,7-dimethyl-3-(4-methylbenzoyl)-6,8-dihydro-4H-quinolin-5-one
CAS No.:
Cat. No.: VC0922879
Molecular Formula: C33H33ClN2O4
Molecular Weight: 557.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C33H33ClN2O4 |
|---|---|
| Molecular Weight | 557.1 g/mol |
| IUPAC Name | 2-amino-1-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-7,7-dimethyl-3-(4-methylbenzoyl)-6,8-dihydro-4H-quinolin-5-one |
| Standard InChI | InChI=1S/C33H33ClN2O4/c1-19-6-8-20(9-7-19)31(38)30-28(24-16-23(39-4)14-15-27(24)40-5)29-25(17-33(2,3)18-26(29)37)36(32(30)35)22-12-10-21(34)11-13-22/h6-16,28H,17-18,35H2,1-5H3 |
| Standard InChI Key | HGLWLCVUVCARRF-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)C(=O)C2=C(N(C3=C(C2C4=C(C=CC(=C4)OC)OC)C(=O)CC(C3)(C)C)C5=CC=C(C=C5)Cl)N |
| SMILES | CC1=CC=C(C=C1)C(=O)C2=C(N(C3=C(C2C4=C(C=CC(=C4)OC)OC)C(=O)CC(C3)(C)C)C5=CC=C(C=C5)Cl)N |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C2=C(N(C3=C(C2C4=C(C=CC(=C4)OC)OC)C(=O)CC(C3)(C)C)C5=CC=C(C=C5)Cl)N |
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